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Introduction
Flazasulfuron is a sulfonylurea herbicide widely utilized for the management of unwanted

vegetation in non-agricultural settings.[1][2][3] Its systemic and selective properties, combined

with its effectiveness at low use rates, make it a valuable tool for controlling a broad spectrum

of grass, broadleaf, and sedge species.[2][4] Flazasulfuron can be applied both pre-

emergence and post-emergence to target weeds.[2][4][5] This document provides detailed

application notes and experimental protocols for the use of flazasulfuron in non-agricultural

vegetation management, intended for research and development purposes.

Mode of Action
Flazasulfuron's herbicidal activity stems from its inhibition of the enzyme acetolactate

synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[6][7][8] ALS is a critical

enzyme in the biosynthetic pathway of branched-chain amino acids—valine, leucine, and

isoleucine—which are essential for protein synthesis and plant growth.[5][8] By blocking ALS,

flazasulfuron disrupts protein synthesis, leading to the cessation of cell division and ultimately,

plant death.[4][5] Susceptible plants typically exhibit symptoms such as chlorosis (yellowing),

necrosis (tissue death), and stunting within a few days to weeks of application.
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Figure 1: Signaling pathway of Flazasulfuron's mode of action.

Application Notes
Target Vegetation and Efficacy
Flazasulfuron is effective against a wide range of annual and perennial weeds. However, for

broad-spectrum control, especially in industrial vegetation management, it is often

recommended to be tank-mixed with other herbicides such as glyphosate or diuron.[9][10]

Table 1: Efficacy of Flazasulfuron and Tank Mixes on Various Weed Species

Target
Weed
Species

Flazasulfur
on Rate (kg
a.i./ha)

Tank Mix
Partner &
Rate (kg
a.i./ha)

Weed
Control (%)

Days After
Treatment
(DAT)

Reference

Grasses

(general)
0.07

Glyphosate

@ 1.70
83 60 [9]

Florida

Pusley
0.07

Glyphosate

@ 1.70
79 45 [9]

Spanish

Needles
0.05 - 0.20 - 78 - 85 30 [9]

Horseweed 0.05 - 0.20 - 73 - 81 30 [9]

Eastern Black

Nightshade
0.07

Glyphosate

@ 1.70
93 45 [9]

Common

Ragweed
0.05

Glyphosate

@ 0.84
Adequate - [9]

Tall Fescue 0.05 - 100 - [11]
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Application Rates for Non-Agricultural Sites
Recommended application rates for flazasulfuron can vary depending on the target weed

species, soil type, and environmental conditions.

Table 2: Recommended Application Rates of Flazasulfuron in Non-Agricultural Areas

Application Site
Flazasulfuron Rate
(g a.i./ha)

Notes Reference

Warm Season Turf 25 - 100

Pre- and post-

emergence

application for control

of grasses, broadleaf

weeds, and sedges.

[4]

Grapevines &

Sugarcane
25 - 75

Pre- and post-

emergence

application.

[4]

Non-Crop Areas Not specified in detail
Generally low use

rates are effective.
[2][3]

Industrial Sites

(Bareground)

7.4 fl. oz. of product /

1000 sq. ft.

For total vegetation

control, often in

combination with other

herbicides.

[12]

Phytotoxicity to Non-Target Plants
While flazasulfuron is selective, it can cause injury to certain desirable plant species.

Phytotoxicity symptoms may include chlorosis, necrosis, and stunting.[13][14]

Table 3: Phytotoxicity of Flazasulfuron on Non-Target Species
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Plant Species
Flazasulfuron
Rate (kg
a.i./ha)

Injury
Symptoms

Notes Reference

Grapefruit 0.20
70% injury at 60

DAT
Highly sensitive. [9]

Grapefruit

0.05 (with

Glyphosate @

0.84)

5% injury at 60

DAT

Tank mixing can

reduce injury.
[9]

Grape (Vitis

vinifera)
0.05 Initial injury

Plants recovered

in the following

year.

[11]

Sugarcane Not specified Initial injury

Symptoms

disappeared

within 3 months.

[11]

Liriope muscari Not specified
No significant

phytotoxicity
- [12]

Ophiopogon

japonicus
Not specified

Significant

phytotoxicity with

sulfentrazone,

not flazasulfuron

- [12]

Trachelospermu

m asiaticum
Not specified

No significant

phytotoxicity
- [12]

Experimental Protocols
Protocol 1: Herbicide Efficacy Evaluation in Non-
Agricultural Sites
This protocol outlines a methodology for assessing the efficacy of flazasulfuron on target

weed species in a non-agricultural setting.

1. Site Selection and Preparation:
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Select a site with a uniform distribution of the target weed species.

Establish experimental plots, typically 3 m x 18 m, with buffer zones between plots to prevent

spray drift.[9]

Employ a randomized complete block design with a minimum of four replications for each

treatment.[9]

2. Treatment Application:

Prepare herbicide solutions according to the desired application rates. A non-ionic surfactant

(e.g., 0.25% v/v) should be added to treatments containing flazasulfuron.[9]

Apply treatments using a calibrated sprayer (e.g., CO2-pressurized backpack sprayer or

tractor-mounted sprayer) to ensure uniform coverage.[9]

Include an untreated control plot for comparison.

3. Data Collection:

Visually assess percent weed control at regular intervals after treatment (e.g., 15, 30, 45, 60,

and 75 days after treatment - DAT).[9]

Use a rating scale of 0% (no weed control) to 100% (complete weed death).[9]

At the end of the trial, harvest the above-ground biomass of the target weeds in a defined

quadrat within each plot, dry the biomass, and record the dry weight.

4. Data Analysis:

Subject the data to Analysis of Variance (ANOVA) to determine significant differences

between treatments.

Use a mean separation test (e.g., Tukey's HSD) to compare treatment means.
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Figure 2: Experimental workflow for herbicide efficacy evaluation.
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Protocol 2: Phytotoxicity Assessment on Non-Target
Ornamental Plants
This protocol is designed to evaluate the potential phytotoxicity of flazasulfuron on desirable

ornamental plants in a landscape setting.

1. Plant Material and Experimental Setup:

Select healthy, established ornamental plants of the desired species.

Establish experimental units, which could be individual plants or groups of plants.

Use a randomized complete block design with at least four replications per treatment.

2. Treatment Application:

Apply flazasulfuron at various rates, including the recommended rate and multiples of the

recommended rate (e.g., 1x, 2x, 4x) to simulate potential over-application scenarios.

Apply the herbicide as a directed spray to the base of the plants or as an over-the-top

application, depending on the intended use pattern being evaluated.

Include an untreated control group.

3. Data Collection:

Visually assess phytotoxicity at regular intervals (e.g., 7, 14, 28, and 56 DAT).

Use a rating scale of 0% (no injury) to 100% (plant death). Document specific symptoms

such as chlorosis, necrosis, stunting, and leaf malformation.[13]

Measure plant growth parameters such as plant height, width, and biomass at the beginning

and end of the experiment.

4. Data Analysis:

Analyze phytotoxicity ratings and growth data using ANOVA.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b046402?utm_src=pdf-body
https://www.benchchem.com/product/b046402?utm_src=pdf-body
https://www.purduelandscapereport.org/wp-content/uploads/2021/09/Diagnosing-Phytotoxicity-on-Landscape-Plants.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compare treatment means to the control to determine the level of injury caused by each

flazasulfuron rate.

Conclusion
Flazasulfuron is an effective herbicide for managing a variety of weeds in non-agricultural

settings. Its mode of action as an ALS inhibitor provides a distinct mechanism for weed control.

For optimal and broad-spectrum efficacy, particularly for total vegetation control, tank-mixing

with other herbicides is often necessary. Researchers and vegetation managers should

conduct site-specific trials to determine the most effective application rates and tank-mix

partners for their target weed populations while also considering the potential for phytotoxicity

to desirable non-target vegetation. The protocols provided herein offer a standardized

framework for conducting such evaluations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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